Cas no 39562-17-9 (Methyl 2-(3-Nitrobenzylidene)-3-oxobutanoate (1:1 E/Z Mixture))

Methyl 2-(3-Nitrobenzylidene)-3-oxobutanoate (1:1 E/Z Mixture) structure
39562-17-9 structure
Product Name:Methyl 2-(3-Nitrobenzylidene)-3-oxobutanoate (1:1 E/Z Mixture)
CAS No:39562-17-9
MF:C12H11NO5
MW:249.219443559647
CID:55049
PubChem ID:5463786
Update Time:2025-04-18

Methyl 2-(3-Nitrobenzylidene)-3-oxobutanoate (1:1 E/Z Mixture) Chemical and Physical Properties

Names and Identifiers

    • Methyl 2-(3-nitrobenzylidene)-3-oxobutanoate
    • 2-(3-NITROBENZYLIDENE)ACETOACETIC ACID METHYL ESTER
    • Methyl 3-nitrobenzylideneacetoacetate
    • 3-Nitrobenzylidenacetessigsaeuremethylester
    • ETHYL 3-NITROBENZYLIDENACETOACETATE
    • Methyl 2-(3-nitrobenzylidene)-acetoacetate
    • 2-[(3-Nitrophenyl)methylene]-3-oxo-butanoic acid methyl ester
    • AB01329698-02
    • 119128-13-1
    • NCGC00336167-01
    • AS-75613
    • Butanoic acid, 2-[(3-nitrophenyl)methylene]-3-oxo-, methyl ester, (E)-
    • 5FDJ5T4G75
    • AKOS001482854
    • (Z)-methyl 2-(3-nitrobenzylidene)-3-oxobutanoate
    • methyl (2E)-2-[(3-nitrophenyl)methylidene]-3-oxobutanoate
    • EC 405-270-7
    • SR-01000106672
    • 39562-17-9
    • methyl (E)-2-(3-nitrobenzylidene)-3-oxobutanoate
    • 118431-03-1
    • Methyl 2-[(3-nitrophenyl)methylene]-3-oxobutanoate, (2E)-
    • SCHEMBL6271817
    • A824618
    • SR-01000106672-1
    • G66039
    • LYUBYLJQOZIBQB-YRNVUSSQSA-N
    • Methyl 2-(3-Nitrobenzylidene)-3-oxobutanoate (1:1 E/Z Mixture)
    • Inchi： 1S/C12H11NO5/c1-8(14)11(12(15)18-2)7-9-4-3-5-10(6-9)13(16)17/h3-7H,1-2H3/b11-7+
    • InChI Key： LYUBYLJQOZIBQB-YRNVUSSQSA-N
    • SMILES： O(C)C(/C(/C(C)=O)=C/C1C=CC=C(C=1)[N+](=O)[O-])=O

Computed Properties

  • Exact Mass: 249.06400
  • Monoisotopic Mass: 249.064
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 4
  • Complexity: 382
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 89.2A^2

Experimental Properties

  • Density: 1.296
  • Melting Point: 158 ºC
  • Boiling Point: 387 ºC
  • Flash Point: 172 ºC
  • Refractive Index: 1.583
  • PSA: 89.19000
  • LogP: 2.26340

Methyl 2-(3-Nitrobenzylidene)-3-oxobutanoate (1:1 E/Z Mixture) Security Information

Methyl 2-(3-Nitrobenzylidene)-3-oxobutanoate (1:1 E/Z Mixture) Customs Data

  • HS CODE：2918300090
  • Customs Data：

    China Customs Code:

    2918300090

    Overview:

    2918300090 Other aldehydes or ketones without other oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2918300090 other carboxylic acids with aldehyde or ketone function but without other oxygen function, their anhydrides, halides, peroxides, peroxyacids and their derivatives.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%

Methyl 2-(3-Nitrobenzylidene)-3-oxobutanoate (1:1 E/Z Mixture) Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A019140241-1g
Methyl 2-(3-nitrobenzylidene)-3-oxobutanoate
 39562-17-9 97%
1g
 $262.65 2023-09-02
TRC
M303125-500mg
Methyl 2-(3-Nitrobenzylidene)-3-oxobutanoate (1:1 E/Z Mixture)
 39562-17-9
500mg
 $ 190.00 2023-09-07
TRC
M303125-5g
Methyl 2-(3-Nitrobenzylidene)-3-oxobutanoate (1:1 E/Z Mixture)
 39562-17-9
5g
 $ 1516.00 2023-09-07
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
X85425-5g
Methyl 2-(3-nitrobenzylidene)-3-oxobutanoate
 39562-17-9 97%
5g
 ¥268.0 2023-09-05
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
X85425-100g
Methyl 2-(3-nitrobenzylidene)-3-oxobutanoate
 39562-17-9 97%
100g
 ¥2288.0 2023-09-05
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
X85425-1g
Methyl 2-(3-nitrobenzylidene)-3-oxobutanoate
 39562-17-9 97%
1g
 ¥98.0 2023-09-05
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
X85425-25g
Methyl 2-(3-nitrobenzylidene)-3-oxobutanoate
 39562-17-9
25g
 ¥1388.0 2021-09-07
TRC
M303125-5000mg
Methyl 2-(3-Nitrobenzylidene)-3-oxobutanoate (1:1 E/Z Mixture)
 39562-17-9
5g
 $1516.00 2023-05-18
Chemenu
CM132210-1g
methyl (E)-2-(3-nitrobenzylidene)-3-oxobutanoate
 39562-17-9 97%
1g
 $296 2023-01-09
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
M888890-100g
Methyl 3-nitrobenzylideneacetoacetate
 39562-17-9 97%
100g
 3,860.00 2021-05-17

Methyl 2-(3-Nitrobenzylidene)-3-oxobutanoate (1:1 E/Z Mixture) Production Method

Methyl 2-(3-Nitrobenzylidene)-3-oxobutanoate (1:1 E/Z Mixture) Related Literature

Related Categories

39562-17-9 (Methyl 2-(3-Nitrobenzylidene)-3-oxobutanoate (1:1 E/Z Mixture)) Related Products

Recommended suppliers
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd